Cas no 2172435-66-2 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidospiro3.3heptane-2-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidospiro3.3heptane-2-carboxylic acid
• CAS No: 2172435-66-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6235119
• PubChem ID: 165822158
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidospiro3.3heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidospiro3.3heptane-2-carboxylic acid
• 2172435-66-2
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]spiro[3.3]heptane-2-carboxylic acid
• EN300-1532919

• Inchi： 1S/C27H30N2O5/c1-17(13-23(30)29-27(24(31)32)15-26(16-27)11-6-12-26)28-25(33)34-14-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CNEFHPCFIDHDOC-UHFFFAOYSA-N
• SMILES： OC(C1(CC2(CCC2)C1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidospiro3.3heptane-2-carboxylic acid

Compound CAS No 2172435-66-2: A Comprehensive Overview

The compound with CAS No 2172435-66-2, known as 2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)spiro[3.3]heptane-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a spirocyclic heptane framework with carboxylic acid functionality.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under various reaction conditions while providing ease of removal under specific acidic or enzymatic cleavage. The presence of this group in the compound suggests its potential use in peptide-based drug delivery systems or as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide synthesis, particularly in solid-phase synthesis methodologies.

The spiro[3.3]heptane framework introduces a unique structural element to the molecule, contributing to its rigidity and potentially influencing its pharmacokinetic properties. Spiro compounds are known for their ability to create strained or non-planar geometries, which can be advantageous in drug design for improving bioavailability or targeting specific biological pathways. The carboxylic acid functionality further enhances the compound's versatility, enabling it to participate in various chemical transformations such as esterification or amidation reactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic and steric properties of complex molecules like this one with unprecedented accuracy. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can predict how this compound might interact with biological systems or perform under different chemical conditions. These insights are invaluable for optimizing synthetic routes and tailoring the molecule's properties for specific applications.

In terms of applications, this compound could find utility in several areas including drug delivery systems, where its structural features might enable targeted drug release mechanisms. Additionally, its spirocyclic structure could be exploited in the development of novel materials with unique mechanical or optical properties. Ongoing research is exploring the use of similar compounds in nanotechnology and biotechnology, further underscoring its potential impact across multiple disciplines.

From a synthetic standpoint, the construction of this molecule involves a series of carefully orchestrated reactions that highlight modern organic chemistry techniques. The incorporation of the Fmoc group typically involves nucleophilic acyl substitution reactions, while the formation of the spirocyclic system may require intramolecular cyclization steps under controlled conditions. The overall synthesis pathway underscores the importance of stereochemical control and regioselectivity in constructing such complex molecules.

In conclusion, CAS No 2172435-66-2 represents a sophisticated organic compound with multifaceted applications and intriguing structural features. Its combination of functional groups and unique architecture positions it as a valuable tool in both academic research and industrial development. As scientific understanding continues to evolve, particularly through advancements in computational modeling and synthetic methodologies, compounds like this one will undoubtedly play an increasingly important role in shaping future innovations across various fields.